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Compound of Interest

Compound Name: 6-Nonen-1-ol, (6E)-

Cat. No.: B3051157 Get Quote

In-depth Technical Guide: (6E)-6-Nonen-1-ol
For Researchers, Scientists, and Drug Development Professionals

Introduction

(6E)-6-Nonen-1-ol is an organic compound classified as an unsaturated fatty alcohol. Its

structure consists of a nine-carbon chain with a hydroxyl group at one end and a carbon-

carbon double bond in the trans or E configuration at the sixth carbon position. This technical

guide provides a summary of its chemical structure, properties, and available data.

Chemical Structure and Properties
The fundamental characteristics of (6E)-6-Nonen-1-ol are summarized below.

Table 1: Chemical and Physical Properties of (6E)-6-Nonen-1-ol
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Property Value Source

Chemical Formula C₉H₁₈O [1][2][3]

Molecular Weight 142.24 g/mol [2][4]

IUPAC Name (6E)-Non-6-en-1-ol [4]

CAS Registry Number 31502-19-9 [1][3]

Boiling Point 115 °C at 20 mmHg [2]

Density 0.85 g/mL [2]

Refractive Index 1.4510 [2]

Solubility

Soluble in alcohol. Estimated

water solubility of 619.3 mg/L

at 25 °C.

Appearance
Colorless to pale yellow liquid

(estimated).

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of chemical

compounds.

Mass Spectrometry

The National Institute of Standards and Technology (NIST) provides mass spectrometry data

for (6E)-6-Nonen-1-ol, which can be utilized for its identification.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

A thorough search of publicly available scientific literature and databases did not yield specific

¹H NMR or ¹³C NMR spectroscopic data for (6E)-6-Nonen-1-ol. This information is essential for

the unambiguous confirmation of its chemical structure.

Synthesis and Experimental Protocols
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Detailed and reproducible experimental protocols for the synthesis of (6E)-6-Nonen-1-ol are not

readily available in the public scientific literature. For researchers requiring this compound,

custom synthesis by a specialized chemical provider or development of a synthetic route based

on general organic chemistry principles would be necessary. A potential synthetic approach

could involve the Wittig reaction or other olefination methods to introduce the trans-double

bond, followed by functional group manipulations to yield the primary alcohol.

Biological Activity and Signaling Pathways
Currently, there is a lack of published research detailing the biological activity of (6E)-6-Nonen-

1-ol or its involvement in any specific signaling pathways. This presents an opportunity for

novel research into the potential pharmacological or biological effects of this compound. Given

its structural similarity to other fatty alcohols that exhibit biological activities, it could be a

candidate for screening in various biological assays.

Experimental Workflow for Investigating Biological Activity

For researchers interested in exploring the biological effects of (6E)-6-Nonen-1-ol, a general

experimental workflow is proposed.
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Phase 1: In Vitro Screening

Phase 2: Mechanism of Action Studies

Phase 3: In Vivo Validation

Compound Acquisition
and Characterization

Cell-Based Assays
(e.g., cytotoxicity, proliferation)

Biochemical Assays
(e.g., enzyme inhibition)

Target Identification
(e.g., proteomics, affinity chromatography)

Signaling Pathway Analysis
(e.g., Western blot, reporter assays)

Animal Model Selection

Pharmacokinetic and
Pharmacodynamic Studies

Efficacy and Toxicity Assessment

Click to download full resolution via product page

Figure 1. A generalized workflow for the investigation of the biological activity of a novel

compound like (6E)-6-Nonen-1-ol.
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Conclusion

(6E)-6-Nonen-1-ol is a fatty alcohol with well-defined chemical and physical properties.

However, there is a significant gap in the publicly available scientific literature regarding its

synthesis, comprehensive spectroscopic characterization (specifically NMR data), and

biological activity. This presents a clear opportunity for further research to explore the potential

applications of this compound in various scientific and industrial fields, including drug discovery

and materials science. Researchers are encouraged to undertake studies to synthesize and

characterize this molecule and to investigate its biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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